Cas no 149230-81-9 (2-Butenedioic acid,2,3-dibromo-)

• Product Name: 2-Butenedioic acid,2,3-dibromo-
• CAS No: 149230-81-9
• MF: C₄H₂Br₂O₄
• MW: 273.864280223846
• CID: 234481
• PubChem ID: 6175583
• Update Time: 2025-04-19

2-Butenedioic acid,2,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2,3-dibromo-
• 2-Butenedioic acid, 2,3-dibromo-, (E)-
• DTXSID001023334
• Dibromofumaric acid
• SCHEMBL10942185
• 2,3-dibromobut-2-enedioic acid
• (E)-2,3-dibromobut-2-enedioic acid
• SCHEMBL713653
• NS00133697
• HY-133655
• CS-0128481
• 608-38-8
• (E)- 2,3-DIBROMO-2-BUTENEDIOIC ACID
• (E)-2,3-Dibromofumaric acid
• 2,3-DIBROMOFUMARICACID
• AKOS028112513
• 149230-81-9
• (2E)-2,3-dibromo-2-butenedioic acid
• (E)-2,3-dibromo-2-butenedioic acid
• 2,3-Dibromobutenedioic acid

• Inchi： 1S/C4H2Br2O4/c5-1(3(7)8)2(6)4(9)10/h(H,7,8)(H,9,10)/b2-1+
• InChI Key： PMNMPRXRQYSFRP-OWOJBTEDSA-N
• SMILES： Br/C(/C(=O)O)=C(\C(=O)O)/Br

Computed Properties

• Exact Mass: 271.83186
• Monoisotopic Mass: 271.83198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6